Cas no 734507-92-7 (2-(methoxymethyl)-1-methylpiperazine)
2-(Methoxymethyl)-1-methylpiperazine is a substituted piperazine derivative characterized by its methoxymethyl and methyl functional groups. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methoxymethyl group enhances solubility and reactivity, while the methyl substitution on the piperazine ring influences steric and electronic properties, making it suitable for selective modifications. Its stable yet modifiable structure allows for applications in ligand design and catalysis. The compound is typically handled under controlled conditions due to its reactivity, requiring appropriate storage and handling protocols.
734507-92-7 structure
Product Name:2-(methoxymethyl)-1-methylpiperazine
CAS No:734507-92-7
MF:C7H16N2O
MW:144.214741706848
CID:559549
PubChem ID:19777245
Update Time:2025-06-07
2-(methoxymethyl)-1-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,2-(methoxymethyl)-1-methyl-
- Piperazine, 2-(methoxymethyl)-1-methyl- (9CI)
- 2-(methoxymethyl)-1-methylpiperazine
- AKOS006379650
- SCHEMBL1922084
- rac-2-methoxymethyl-1-methyl-piperazine
- EN300-1847275
- YOFWUTDMXLXUJQ-UHFFFAOYSA-N
- 734507-92-7
-
- Inchi: 1S/C7H16N2O/c1-9-4-3-8-5-7(9)6-10-2/h7-8H,3-6H2,1-2H3
- InChI Key: YOFWUTDMXLXUJQ-UHFFFAOYSA-N
- SMILES: O(C)CC1CNCCN1C
Computed Properties
- Exact Mass: 144.126
- Monoisotopic Mass: 144.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.5A^2
- XLogP3: -0.5
2-(methoxymethyl)-1-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847275-0.05g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1847275-0.1g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1847275-0.25g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1847275-0.5g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1847275-1.0g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 1g |
$1286.0 | 2023-05-26 | ||
| Enamine | EN300-1847275-2.5g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1847275-5.0g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 5g |
$3728.0 | 2023-05-26 | ||
| Enamine | EN300-1847275-10.0g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 10g |
$5528.0 | 2023-05-26 | ||
| Enamine | EN300-1847275-1g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1847275-5g |
2-(methoxymethyl)-1-methylpiperazine |
734507-92-7 | 5g |
$2235.0 | 2023-09-19 |
2-(methoxymethyl)-1-methylpiperazine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
734507-92-7 (2-(methoxymethyl)-1-methylpiperazine) Related Products
- 128454-20-6(N,N-Dimethyl-1-(morpholin-3-yl)methanamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk